(24S)-MC 976
(24S)-MC 976
(24S)-MC 976 is a derivative of vitamin D3 and an analogue of calcipotriol. Calcipotriol is a synthetic derivative of calcitriol used for the treatment of psoriasis.
Brand Name:
Vulcanchem
CAS No.:
112849-14-6
VCID:
VC0196314
InChI:
InChI=1S/C27H42O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h7,10,17,20,22-26,28-30H,2,4-6,8-9,11-16H2,1,3H3/b19-7+,21-10-/t17-,22-,23-,24+,25+,26+,27-/m1/s1
SMILES:
CC(CCC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
Molecular Formula:
C27H42O3
Molecular Weight:
414.63
(24S)-MC 976
CAS No.: 112849-14-6
Impurities
VCID: VC0196314
Molecular Formula: C27H42O3
Molecular Weight: 414.63
| CAS No. | 112849-14-6 |
|---|---|
| Product Name | (24S)-MC 976 |
| Molecular Formula | C27H42O3 |
| Molecular Weight | 414.63 |
| IUPAC Name | (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,5S)-5-cyclopropyl-5-hydroxypentan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C27H42O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h7,10,17,20,22-26,28-30H,2,4-6,8-9,11-16H2,1,3H3/b19-7+,21-10-/t17-,22-,23-,24+,25+,26+,27-/m1/s1 |
| Standard InChIKey | NQHWMFGCRBTMOO-DWCMLEBJSA-N |
| SMILES | CC(CCC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C |
| Description | (24S)-MC 976 is a derivative of vitamin D3 and an analogue of calcipotriol. Calcipotriol is a synthetic derivative of calcitriol used for the treatment of psoriasis. |
| Synonyms | rac-(5Z,7E,24S)-24-cyclopropyl-9,10-secochola-5,7,10(19)-triene-1α,3β,24-triol; Calcipotriol EP Impurity E |
| PubChem Compound | 71576665 |
| Last Modified | Nov 26 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume